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Compound of Interest

Compound Name:
1-N-(2-chloroacetyl)pyrrolidine-

1,2-dicarboxamide

Cat. No.: B13168890

Get Quote

CAS Number: 214398-99-9 Synonyms: Vildagliptin Impurity 24; 1-(2-Chloroacetyl)-L-

prolinamide; N-Chloroacetyl-L-prolinamide.

Executive Summary
(S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide (CAS 214398-99-9) is a critical synthetic

intermediate and process impurity standard in the manufacturing of Vildagliptin, a potent

Dipeptidyl Peptidase-4 (DPP-4) inhibitor used to treat Type 2 Diabetes Mellitus.[1][2][3]

Functionally, this compound serves as the immediate precursor to the "cyano-pyrrolidine"

warhead found in Vildagliptin. Its primary utility in drug development is twofold:

Synthetic Scaffold: It provides the essential pyrrolidine ring and reactive chloroacetyl moiety,

which are subsequently dehydrated to form the nitrile group and coupled with an adamantyl

amine.

Quality Control (QC): It acts as a reference standard for monitoring the hydrolysis of the

nitrile intermediate, ensuring the purity of the Key Starting Materials (KSMs) used in GMP

production.
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Chemical Identity & Physicochemical Properties
This compound is a proline derivative characterized by a chloroacetyl group on the nitrogen

and a carboxamide group at the C2 position. The presence of the chloroacetyl group renders it

an alkylating agent, requiring specific handling protocols.

Table 1: Physicochemical Profile
Property Data

Chemical Name
(2S)-1-(2-chloroacetyl)pyrrolidine-2-

carboxamide

Molecular Formula C₇H₁₁ClN₂O₂

Molecular Weight 190.63 g/mol

Appearance White to off-white solid

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Slightly soluble in Water

Melting Point 133–137 °C (typical range)

Chirality L-isomer (S-configuration at C2)

Reactivity

Electrophilic (alkylating) at the chloromethyl

position; Susceptible to dehydration (to nitrile) or

hydrolysis.[1][3][4][5][6]

Role in Vildagliptin Synthesis & Pharmacology
While CAS 214398-99-9 does not have therapeutic efficacy itself, it is the structural foundation

of Vildagliptin's pharmacophore.

Mechanism of Synthesis Contribution
Vildagliptin functions via a covalent reversible mechanism where its nitrile group forms an

imidate adduct with the active site serine (Ser630) of the DPP-4 enzyme. CAS 214398-99-9 is

the amide precursor to this critical nitrile group.

The synthesis typically follows a "dehydration" strategy:
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Acylation: L-Prolinamide is acylated with chloroacetyl chloride to form CAS 214398-99-9.

Dehydration: The primary amide of CAS 214398-99-9 is dehydrated using agents like

Trifluoroacetic Anhydride (TFAA) or Vilsmeier reagent to form (S)-1-(2-

Chloroacetyl)pyrrolidine-2-carbonitrile.

N-Alkylation: The nitrile intermediate reacts with 3-amino-1-adamantanol to yield Vildagliptin.

Impurity Dynamics
In the context of Process Analytical Technology (PAT), CAS 214398-99-9 is monitored as

Impurity 24. It appears in the process stream via:

Incomplete Dehydration: Failure to fully convert the amide to the nitrile in step 2.

Hydrolysis: The nitrile intermediate can hydrolyze back to the amide (CAS 214398-99-9)

upon exposure to moisture during storage.

Visualization: Vildagliptin Synthetic Pathway
The following diagram illustrates the position of CAS 214398-99-9 within the Vildagliptin

manufacturing process.

L-Prolinamide
(Starting Material)

(S)-1-(2-Chloroacetyl)
pyrrolidine-2-carboxamide

(CAS 214398-99-9)

Acylation
(THF/DCM, 0°C)

Chloroacetyl Chloride

(S)-1-(2-Chloroacetyl)
pyrrolidine-2-carbonitrile

Dehydration
(TFAA or POCl3)

Hydrolysis (Impurity Pathway)

Vildagliptin
(API)

N-Alkylation
(K2CO3, KI)

3-Amino-1-adamantanol

Click to download full resolution via product page

Caption: Synthesis of Vildagliptin showing CAS 214398-99-9 as the pivotal amide intermediate

and potential hydrolysis impurity.

Experimental Protocols
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Note: All procedures involve hazardous alkylating agents. Work must be performed in a fume

hood.

Synthesis of CAS 214398-99-9 (Amide Formation)
This protocol describes the preparation of the target CAS from L-prolinamide.[7]

Reagents: L-Prolinamide (1.0 eq), Chloroacetyl chloride (1.1 eq), Triethylamine (TEA, 1.2

eq), Dichloromethane (DCM).

Procedure:

Dissolve L-Prolinamide in dry DCM under nitrogen atmosphere. Cool to 0°C.[8][9][10]

Add TEA dropwise, maintaining temperature <5°C.

Slowly add Chloroacetyl chloride dissolved in DCM over 30 minutes. The reaction is highly

exothermic.

Stir at 0°C for 1 hour, then warm to room temperature (20–25°C) for 2 hours.

Quench: Add water to the reaction mixture. Separate phases.

Wash: Wash organic layer with 1N HCl (to remove unreacted amine) followed by saturated

NaHCO₃ and brine.

Isolation: Dry over Na₂SO₄, filter, and concentrate in vacuo.

Purification: Recrystallize from Ethyl Acetate/Hexane to yield CAS 214398-99-9 as a white

solid.

Analytical Method: HPLC for Impurity Quantification
To detect CAS 214398-99-9 as an impurity in the Nitrile Intermediate.

Column: C18 Reverse Phase (e.g., Zorbax SB-C18, 150 x 4.6 mm, 3.5 µm).

Mobile Phase A: 0.1% Perchloric acid in Water.
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Mobile Phase B: Acetonitrile.[10]

Gradient: 5% B to 60% B over 15 minutes.

Detection: UV at 210 nm (Amide absorption).

Retention Time: The polar amide (CAS 214398-99-9) will elute earlier than the less polar

nitrile intermediate.

Safety & Stability Considerations
Handling Hazards

Alkylating Agent: The alpha-chloro carbonyl moiety is highly reactive toward nucleophiles

(DNA, proteins). It is a potential mutagen and skin sensitizer.

PPE: Double nitrile gloves, lab coat, and eye protection are mandatory.

Decontamination: Spills should be treated with dilute ammonia or sodium thiosulfate to

quench the alkylating potential.

Stability Profile
Hydrolysis: Stable in solid form if kept dry. In aqueous solution, especially at high pH, the

amide bond is stable, but the chloro group can hydrolyze to the hydroxy-acetyl derivative.

Storage: Store at 2–8°C under inert gas (Argon/Nitrogen) to prevent moisture absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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